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Compound of Interest

n'-Benzoyl-2-
Compound Name:
chlorobenzohydrazide

cat. No.: B11969900

Essential Safety and Handling Guide for n'-
Benzoyl-2-chlorobenzohydrazide

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling n'-Benzoyl-2-
chlorobenzohydrazide. The following procedures are based on available data for the
compound and its structural analogs, ensuring a comprehensive approach to laboratory safety.

Chemical and Physical Properties

A summary of the known quantitative data for n'-Benzoyl-2-chlorobenzohydrazide is
presented below. This information is critical for safe handling and storage.

Property Value Reference
Molecular Formula C14H11CIN202 [1]
Molecular Weight 274.70200 g/mol [1]
Density 1.308 g/cm? [1]
Boiling Point 523.7°C at 760 mmHg [1]
Flash Point 270.5°C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for n'-Benzoyl-2-chlorobenzohydrazide is limited, related
compounds such as 2-Chlorobenzohydrazide are known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2][3] Therefore, a cautious approach is
mandatory. The recommended PPE is detailed below.

PPE Level Equipment
Standard Laboratory Practice (Level D Safety glasses, lab coat, nitrile gloves, closed-
Equivalent) toe shoes.[4]

Full-face or half-mask air-purifying respirator

) ] (NIOSH approved), chemical-resistant gloves
Handling Powder/Potential for Dust (Level C ) )
] (double-gloving recommended), chemical-
Equivalent) ] )
resistant clothing or lab coat, and safety

goggles.[4][5]

Chemical splash goggles and a face shield
- ) should be used in conjunction.[6] Chemical-
Large Quantities/Risk of Splash )
resistant apron or coveralls are also

recommended.

Note: Always work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the solid form to minimize inhalation of dust.[7]

Experimental Protocols: Safe Handling and
Operational Plan

A systematic approach to handling n'-Benzoyl-2-chlorobenzohydrazide from receipt to
disposal is crucial for laboratory safety.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.
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 Verify that the container is properly labeled.
¢ Log the chemical into your laboratory's inventory system.
2. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[2]

o Keep the container tightly closed when not in use.[2]
3. Handling and Use:

» Engineering Controls: All weighing and handling of the solid material should be conducted in
a certified chemical fume hood to prevent inhalation of dust. Ensure that an eyewash station
and safety shower are readily accessible.[2]

e Personal Protective Equipment: At a minimum, wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves. For procedures that may generate dust, upgrade to a
respirator and additional protective clothing as outlined in the PPE table.

» Weighing: Use a dedicated spatula and weighing vessel. Clean the balance and surrounding
area immediately after use to remove any residual powder.

o Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
4. Spill Management:

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a sealed container for disposal. Clean the spill area with an appropriate
solvent and decontaminate.

» Major Spills: Evacuate the area and prevent entry. If the spill is significant or in a poorly
ventilated area, contact your institution's environmental health and safety (EHS) department
immediately.

Disposal Plan
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Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[8]

o Waste Collection: Collect all waste containing n'-Benzoyl-2-chlorobenzohydrazide,
including contaminated consumables (e.g., gloves, weighing paper), in a designated, sealed,
and clearly labeled hazardous waste container.

» Disposal: Dispose of the chemical waste through your institution's EHS-approved hazardous
waste disposal program. Do not dispose of this chemical down the drain or in regular trash.

[8]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of n'-Benzoyl-2-
chlorobenzohydrazide in a laboratory setting.
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Caption: Workflow for safe handling of n'-Benzoyl-2-chlorobenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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